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Compound of Interest

Compound Name: 5-(2,4-Difluorophenyl)oxazole

CAS No.: 2002657-55-6

Cat. No.: B6353411

Get Quote

Executive Summary & Compound Identity
5-(2,4-Difluorophenyl)oxazole is a lipophilic heterocyclic building block, frequently utilized in

the synthesis of COX-2 inhibitors and as a scaffold in Suzuki-Miyaura cross-coupling reactions.

[1][2] Due to the electron-withdrawing nature of the difluorophenyl group and the aromaticity of

the oxazole ring, this compound exhibits low aqueous solubility and requires specific organic

solvent handling for biological assays and analytical chemistry.[1]

Critical Distinction: Do not confuse with its isomer, 5-(2,4-Difluorophenyl)isoxazole (CAS

138716-46-8).[1][2] The position of the heteroatoms significantly affects hydrogen bonding

capability and metabolic stability.
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Property Value / Description

CAS Number 2002657-55-6

Molecular Formula C₉H₅F₂NO

Molecular Weight 181.14 g/mol

Predicted LogP ~2.6 – 3.0 (Lipophilic)

Appearance White to off-white crystalline solid

Primary Solvents DMSO (Stock), Methanol (Analytical), Ethanol

Solubility Profile: DMSO vs. Methanol[1][4]
A. Dimethyl Sulfoxide (DMSO) – The Primary Stock
Solvent
Status:Recommended for Stock Solutions (10–50 mM) DMSO is the gold standard for

preparing concentrated stock solutions of 5-(2,4-Difluorophenyl)oxazole for biological

screening.[1][2] The polar aprotic nature of DMSO disrupts the crystal lattice of the aryl-oxazole

effectively.[1]

Expected Solubility: > 20 mg/mL (> 100 mM).[2]

Mechanism: Dipole-dipole interactions between DMSO and the polarized oxazole ring.[1][2]

Risk Factor:Hygroscopicity. DMSO absorbs atmospheric water.[2][3] If water content

exceeds 1-2%, the lipophilic oxazole may precipitate ("crash out") upon freeze-thaw cycles.

[1][2]

B. Methanol (MeOH) – The Analytical Solvent
Status:Recommended for LC-MS/HPLC Dilutions Methanol is ideal for preparing working

solutions for chromatography but is not recommended for long-term storage of high-

concentration stocks due to volatility and lower solubility limits compared to DMSO.[1][2]

Expected Solubility: Moderate (1–10 mg/mL).[2]
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Application: Use for diluting DMSO stocks prior to mass spectrometry to prevent column

pressure issues associated with viscous DMSO plugs.[2]

Detailed Experimental Protocols
Protocol A: Preparation of 10 mM Stock Solution in
DMSO
Objective: Create a stable, precipitation-free master stock for biological assays.

Materials:

5-(2,4-Difluorophenyl)oxazole (Solid)[1][2]

Anhydrous DMSO (≥99.9%, stored over molecular sieves)[1]

Amber glass vial (borosilicate) or low-binding polypropylene tube[1][2]

Workflow:

Calculate: For 10 mg of compound (MW 181.14), required DMSO volume for 10 mM is 5.52

mL.[2]

Formula:

[1][2]

Weigh: Tare the amber vial. Weigh the solid directly into the vial to avoid transfer losses.

Solvent Addition: Add the calculated volume of Anhydrous DMSO.

Tip: Pipette slowly down the side of the vial to wash down adherent powder.

Dissolution:

Vortex: 30 seconds at medium speed.

Sonication: If visible particles remain, sonicate in a water bath at ambient temperature

(20–25°C) for 5 minutes.[2] Do not heat above 40°C to avoid degradation.[2]
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QC Check: Hold the vial against a light source. The solution must be completely clear. Any

turbidity indicates incomplete dissolution or impurities.[2]

Protocol B: Rapid Solubility Limit Test (Saturation
Method)
Objective: Empirically determine if a specific concentration (e.g., 50 mM) is achievable.[1][2]

Start: Weigh 5 mg Compound

Add 100 µL Solvent
(Target: 50 mg/mL)

Vortex & Sonicate
(5 mins)

Visual Inspection

Clear Solution?
STOP. Solubility > 50 mg/mL

Yes

Particles Visible?

No

Add 100 µL Solvent
(New Target: 25 mg/mL)

Click to download full resolution via product page

Figure 1: Step-wise saturation workflow to determine approximate solubility limits without using

excessive compound.[1][2]
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Handling & Storage Guidelines
The "Freeze-Thaw" Hazard
Lipophilic oxazoles in DMSO are prone to precipitation if moisture enters the vial.[1][2]

Storage: Store stocks at -20°C or -80°C.

Aliquot: Divide the master stock into single-use aliquots (e.g., 50 µL) to prevent repeated

freeze-thaw cycles.

Thawing: Thaw completely at room temperature and vortex before use. If a precipitate is

visible, warm to 37°C for 5 minutes and vortex.

Chemical Stability[1][2]
Acid Sensitivity: The oxazole ring can be protonated in strong acids, potentially altering

solubility.[2] Maintain neutral pH in aqueous dilutions.[2]

Light: Store in amber vials to protect from potential photodegradation, although aryl-oxazoles

are generally photostable.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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